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Get Quote

Yuankanin is a flavone glycoside. The table below summarizes its core chemical identity and natural source.

Property Description

Chemical Name Yuankanin (Genkwanin-5-O-primeveroside) [1]

CAS Number 77099-20-8 [1]

Molecular
Formula

C₂₇H₃₀O₁₄ [1]

Molecular Weight 578.5 g/mol [1]

Plant Source Primarily the herbs of Daphne genkwa (also known as Wikstroemia genkwa) [2]

[1].

Compound Type Flavonoid Glycoside [1]

Quantitative Analysis & Chemotaxonomic Data

Yuankanin serves as a diagnostic marker for distinguishing between closely related plant species,

particularly within the Thymelaeaceae family [2]. The following table presents quantitative data from a study

on Korean Daphne and Wikstroemia species, obtained using a validated UPLC-UV method [2].
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Taxon
Yuankanin Content (mean ± SD,
μg/mL)

Qualitative Presence

Wikstroemia genkwa 562.64 ± 76.90 [2] Exclusive marker for this species

[2]

Wikstroemia ganpi Not Detected [2] Not Present [2]

Wikstroemia trichotoma Not Detected [2] Not Present [2]

Daphne
pseudomezereum

Not Detected [2] Not Present [2]

Daphne jejudoensis Not Detected [2] Not Present [2]

Daphne kiusiana Not Detected [2] Not Present [2]

This exclusive presence in W. genkwa makes yuankanin a powerful tool for plant authentication and quality

control of herbal materials [2].

Validated UPLC-UV Analytical Protocol

The following protocol is adapted from a chemotaxonomic study that successfully quantified yuankanin and

other flavonoids [2].

Instrument: Ultra-Performance Liquid Chromatography (UPLC) system with UV detector.

Column: ACQUITY UPLC HSS T3 (100 mm × 2.1 mm, 1.8 μm) [2].
Column Temperature: 40°C [2].

Mobile Phase:
A: 0.1% Formic acid in water [2].

B: 0.1% Formic acid in acetonitrile [2].
Gradient Elution:

The specific gradient was not detailed, but the total run time was 40 minutes [2].
Flow Rate: 0.4 mL·min⁻¹ [2].

Injection Volume: 5 μL [2].
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Method Validation Data

The UPLC-UV method used for quantification was rigorously validated, demonstrating high reliability for

the simultaneous analysis of yuankanin and five other flavonoids [2].

Validation Parameter Result for Yuankanin

Linearity (R²) > 0.999 [2]

Limit of Detection (LOD) 0.01 - 0.06 μg/mL (range for the 6 flavonoids) [2]

Limit of Quantification (LOQ) 0.02 - 0.19 μg/mL (range for the 6 flavonoids) [2]

Precision (Intra- & Inter-day RSD) < 1.1% [2]

Accuracy 95.9% - 104.3% [2]

Biosynthetic Pathway and Taxonomic Significance

Yuankanin is a 5-glycoside derivative of genkwanin, which itself is a methylated form of apigenin [2]. Its

biosynthetic pathway and structural relationship to other flavonoids underpin its chemotaxonomic value.

Apigenin Genkwanin
O-Methylation

Yuankanin
5-O-Glycosylation

Click to download full resolution via product page

Pharmacological Relevance

Yuankanin is part of a group of genkwanin glycosides identified as major active principles in the traditional

medicine Phaleria nisidai, which is used to treat hyperglycemia [3]. Bioactivity-guided fractionation studies

pinpointed these compounds as the components responsible for improving glucose homeostasis [3]. The

aglycone, genkwanin, has demonstrated efficacy in improving insulin resistance comparable to metformin in
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pre-clinical models [3]. This suggests that yuankanin, as a glycoside, may act as a precursor or prodrug to

the active compound genkwanin.

Key Considerations for Researchers

Environmental Influence: Be aware that ecological factors like precipitation and canopy openness
can significantly affect yuankanin levels in plant material, although its presence remains a stable

taxonomic marker [2].
Handling and Storage: As a reference standard, yuankanin should be stored at 2-8°C. When

preparing solutions, it is recommended to make aliquots and store them at -20°C for short-term use
[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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